Cas no 2093386-22-0 (PROTAC BET Degrader-1)

PROTAC BET Degrader-1 is a bifunctional small molecule designed to selectively degrade bromodomain and extraterminal (BET) proteins via the proteolysis-targeting chimera (PROTAC) mechanism. By recruiting an E3 ubiquitin ligase to BET proteins, it induces their ubiquitination and subsequent proteasomal degradation, offering a potential advantage over traditional BET inhibitors by eliminating the target rather than merely inhibiting its function. This compound exhibits high selectivity and potency, making it a valuable tool for studying BET protein biology and exploring therapeutic applications in oncology and inflammatory diseases. Its mechanism of action may also reduce the risk of drug resistance, a common limitation of conventional inhibitors.
PROTAC BET Degrader-1 structure
PROTAC BET Degrader-1 structure
Product Name:PROTAC BET Degrader-1
CAS No:2093386-22-0
MF:C44H45N11O9
MW:871.89640879631
CID:4637185
PubChem ID:134691733
Update Time:2025-08-03

PROTAC BET Degrader-1 Chemical and Physical Properties

Names and Identifiers

    • PROTAC BET Degrader-1
    • PROTAC 11
    • AKOS037653372
    • G16363
    • CS-0028483
    • N-[4-({4-[(5-cyclopropyl-2-ethylpyrazol-3-yl)amino]-7-(3,5-dimethyl-1,2-oxazol-4-yl)-6-methoxy-9H-pyrimido[4,5-b]indol-2-yl}formamido)butyl]-2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxy}acetamide
    • 4-((3-cyclopropyl-1-ethyl-1H-pyrazol-5-yl)amino)-7-(3,5-dimethylisoxazol-4-yl)-N-(4-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)butyl)-6-methoxy-9H-pyrimido[4,5-b]indole-2-carboxamide
    • 4-[(5-cyclopropyl-2-ethylpyrazol-3-yl)amino]-7-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[4-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]butyl]-6-methoxy-9H-pyrimido[4,5-b]indole-2-carboxamide
    • HY-103633
    • SCHEMBL21082297
    • DA-77134
    • CHEMBL4226900
    • EX-A3888
    • 2093386-22-0
    • Inchi: 1S/C44H45N11O9/c1-5-54-32(19-27(52-54)23-11-12-23)48-39-37-25-18-31(62-4)26(35-21(2)53-64-22(35)3)17-28(25)47-38(37)50-40(51-39)42(59)46-16-7-6-15-45-34(57)20-63-30-10-8-9-24-36(30)44(61)55(43(24)60)29-13-14-33(56)49-41(29)58/h8-10,17-19,23,29H,5-7,11-16,20H2,1-4H3,(H,45,57)(H,46,59)(H,49,56,58)(H2,47,48,50,51)
    • InChI Key: TXLUZGFDBDQACL-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(OC)C(C3=C(C)ON=C3C)=C2)C2=C(NC3N(CC)N=C(C4CC4)C=3)N=C(C(NCCCCNC(COC3=CC=CC4=C3C(=O)N(C3CCC(=O)NC3=O)C4=O)=O)=O)N=C12

Computed Properties

  • Exact Mass: 871.34017206g/mol
  • Monoisotopic Mass: 871.34017206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 16
  • Complexity: 1770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 258Ų

PROTAC BET Degrader-1 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

PROTAC BET Degrader-1 Pricemore >>

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Additional information on PROTAC BET Degrader-1

PROTAC BET Degrader-1: A Breakthrough in Targeted Protein Degradation

PROTAC BET Degrader-1 represents a significant advancement in the field of targeted protein degradation, particularly in the context of BET proteins. This compound, identified by the CAS number 2093386-22-0, has garnered considerable attention due to its potential in therapeutic applications. The development of PROTAC BET Degrader-1 is rooted in the emerging paradigm of protein degradation as a novel strategy for treating various diseases, including cancer and inflammatory disorders.

BET proteins, which include BRD2, BRD3, and BRD4, are key regulators of gene expression and have been implicated in numerous pathological conditions. Traditional approaches to targeting these proteins have relied on small molecule inhibitors; however, these methods often face challenges such as off-target effects and limited efficacy. The introduction of PROTAC BET Degrader-1 offers a promising alternative by leveraging the cellular machinery responsible for protein degradation.

The mechanism of action of PROTAC BET Degrader-1 involves the recruitment of the E3 ubiquitin ligase complex to BET proteins, marking them for proteasomal degradation. This approach not only achieves a more sustained reduction in protein levels but also circumvents issues associated with direct inhibition. Recent studies have demonstrated that PROTAC BET Degrader-1 exhibits potent activity in preclinical models, particularly in cancers driven by aberrant BET protein expression.

One of the most notable advantages of PROTAC BET Degrader-1 is its ability to achieve selective degradation of BET proteins without significantly affecting other bromodomain-containing proteins. This selectivity is crucial for minimizing adverse effects and enhancing therapeutic windows. Furthermore, preclinical data suggest that PROTAC BET Degrader-1 may synergize with existing therapies, offering a novel combinatorial approach to cancer treatment.

The development of PROTAC BET Degrader-1 has been informed by cutting-edge research into PROTAC (Proteolysis Targeting Chimera) technology. PROTACs are designed to harness the cell's natural protein degradation pathways, enabling precise targeting of disease-relevant proteins that are otherwise difficult to modulate with conventional drugs. The application of this technology to BET proteins represents a significant leap forward in precision medicine.

Recent advancements in structural biology and medicinal chemistry have facilitated the optimization of PROTAC BET Degrader-1, enhancing its pharmacokinetic properties and efficacy. These improvements have brought the compound closer to clinical evaluation, with ongoing studies assessing its safety and tolerability in preclinical models. The potential for PROTAC BET Degrader-1 to address unmet medical needs underscores its importance as a next-generation therapeutic agent.

In conclusion, PROTAC BET Degrader-1, with its CAS number 2093386-22-0, stands at the forefront of innovative approaches to targeting BET proteins. By leveraging targeted protein degradation, this compound offers a promising avenue for treating diseases characterized by dysregulated gene expression. As research continues to unfold, PROTAC BET Degrader-1 holds the potential to revolutionize therapeutic strategies in oncology and beyond.

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